![molecular formula BO3-3 B1201080 Borate CAS No. 14213-97-9](/img/structure/B1201080.png)
Borate
Overview
Description
Borate is a this compound ion. It is a conjugate base of a hydrogenthis compound.
Scientific Research Applications
Borate Glasses: Unique Properties and Industrial Applications
This compound glasses, initially a scientific curiosity, have evolved to offer unique properties and applications in science and industry. Despite the dominance of silicate and borosilicate glasses in most areas, this compound glasses have distinct advantages in certain scenarios. Their structure and affinity to water necessitate careful selection and development for specific applications. This review sheds light on the key properties of binary this compound glasses and their potential industrial uses (Bengisu, 2016).
Lithium this compound Glass: Dosimetric Features and Transition Metal Doping
Lithium this compound glasses doped with transition metals like Dysprosium have been studied for their dosimetric features. These glasses exhibit certain advantages over silicate glasses and are particularly significant in scientific and industrial applications where this compound glasses' unique behavior, especially their interaction with water, is a consideration (Godwin et al., 2023).
This compound in Nonlinear Optical Materials
This compound-based materials are instrumental in producing deep-ultraviolet nonlinear optical materials. Their noncentrosymmetric structures, wide optical transparency, and large polarizabilities make them ideal for applications like photolithography and photochemical synthesis. The research provides strategies to enhance the design and discovery of these materials, including the introduction of fluorine atoms to improve optical properties (Mutailipu et al., 2019).
Optical Materials from Borates
Borates are a significant source of optical materials due to their complex structures and chemical properties. More than 3900 boron-containing compounds have been documented, offering potential for advances in nonlinear optical, birefringent, and self-frequency-doubling materials. The relationship between their structural architectures and optical properties is emphasized, highlighting the importance of borates in developing advanced optical materials (Mutailipu et al., 2020).
Multifunctional Lead this compound Whiskers
Lead this compound, synthesized via a solvothermal method, has shown promising multifunctional applications. This material displays significant properties in attenuating γ-rays and neutrons, and exhibits good photoluminescence properties. This study indicates the potential for new applications in integrated multifunction whiskers (Sun et al., 2016).
properties
CAS RN |
14213-97-9 |
---|---|
Molecular Formula |
BO3-3 |
Molecular Weight |
58.81 g/mol |
IUPAC Name |
borate |
InChI |
InChI=1S/BO3/c2-1(3)4/q-3 |
InChI Key |
BTBUEUYNUDRHOZ-UHFFFAOYSA-N |
SMILES |
B([O-])([O-])[O-] |
Canonical SMILES |
B([O-])([O-])[O-] |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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